Cas no 57074-21-2 (3-Chloro-2,6-dihydroxy-4-methylbenzaldehyde)

• Product Name: 3-Chloro-2,6-dihydroxy-4-methylbenzaldehyde
• CAS No: 57074-21-2
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• MDL: MFCD06797952
• CID: 377799
• PubChem ID: 6426722
• Update Time: 2025-04-19

3-Chloro-2,6-dihydroxy-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-chloro-2,6-dihydroxy-4-methyl-
• 3-Chloro-2,6-dihydroxy-4-methylbenzaldehyde
• 3-Chlor-2,6-dihydroxy-4-methyl-benzaldehyd
• 3-chloro-2,6-dihydroxy-4-methyl-benzaldehyde
• Chloratranol
• chloroatranol
• 3-Chloro-2,6-dihydroxy-4-methylbenzaldehyde; Chloroatranol; Benzaldehyde, 3-chloro-2,6-dihydroxy-4-methyl-
• NS00134238
• 3-Chloro-2,6-dihydroxy-4-methyl-benzaldehyd
• AKOS006227919
• Benzaldehyde, 3-chloro-2,6-dihydroxy-4-methyl-
• D93061
• MFCD06797952
• CS-0359796
• CHEBI:144135
• SCHEMBL21333853
• 57074-21-2
• IOTAGSGSURFFDS-UHFFFAOYSA-N
• AS-77056
• DTXSID90423784
• DB-240885

• MDL： MFCD06797952
• Inchi： 1S/C8H7ClO3/c1-4-2-6(11)5(3-10)8(12)7(4)9/h2-3,11-12H,1H3
• InChI Key： IOTAGSGSURFFDS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=O)C(=CC=1C)O)O

Computed Properties

• Exact Mass: 186.00800
• Monoisotopic Mass: 186.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 1.87210

3-Chloro-2,6-dihydroxy-4-methylbenzaldehyde Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hydroxybenzaldehydes